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Compound of Interest

Compound Name: Mercuric cyanide

Cat. No.: B151634

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical and physical properties of reagents is paramount. This guide provides a detailed
overview of mercuric cyanide, a compound historically used in chemical synthesis, particularly
in the formation of glycosidic bonds.

Core Properties of Mercuric Cyanide

Mercuric cyanide, with the chemical formula Hg(CN)z, is a white crystalline solid.[1][2] It is a
highly toxic compound and should be handled with extreme caution in a professional laboratory

setting.

Quantitative Data Summary

The fundamental properties of mercuric cyanide are summarized in the table below for quick

reference.
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Property Value Source
Chemical Formula Hg(CN)z or C2HgN:2 [L1121[31[4115]
Molecular Weight ~252.62 g/mol [11[2][3][6]
Appearance White crystalline solid [11[2]
Density 3.996 g/cm?3 [2][3]
Melting Point Decomposes at 320 °C

CAS Number 592-04-1 [1][21[3]

Experimental Protocols

Detailed methodologies for the synthesis of mercuric cyanide and its application in key
chemical reactions are outlined below.

Synthesis of Mercuric Cyanide

Several methods have been documented for the synthesis of mercuric cyanide.
1. From Mercuric Oxide and Hydrogen Cyanide:

This method involves the reaction of mercuric oxide with an aqueous solution of hydrogen
cyanide.

e Reaction: HJO + 2 HCN - Hg(CN)z2 + H20

e Protocol: To a stirred suspension of mercuric oxide in water, an aqueous solution of
hydrogen cyanide is added slowly. The reaction mixture is stirred until the mercuric oxide has
completely dissolved. The resulting solution is then concentrated by evaporation to
crystallize the mercuric cyanide.

2. From Mercuric Sulfate and Potassium Ferrocyanide:
This aqueous phase reaction precipitates mercuric cyanide.

e Reaction: Ka[Fe(CN)e] + 3 HgSO4 — 3 Hg(CN)2 + 2 K2SO4 + FeSOa
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e Protocol: A solution of potassium ferrocyanide is added to a solution of mercuric sulfate in
water. The mercuric cyanide precipitates out of the solution and can be collected by
filtration, washed, and dried.

3. Disproportionation of Mercurous Nitrate:
This method involves the reaction of a mercury(l) salt with a cyanide source.
e Reaction: Hg2(NOs)2 + 2 KCN - Hg(CN)2 + Hg(s) + 2 KNOs

e Protocol: An aqueous solution of potassium cyanide is added to an aqueous solution of
mercurous nitrate. This results in the disproportionation of the mercurous ions, leading to the
formation of mercuric cyanide in solution and the precipitation of elemental mercury. The
mercury is removed, and the mercuric cyanide can be isolated by evaporation of the
solvent.

Key Chemical Reactions Involving Mercuric Cyanide

1. Thermal Decomposition to Cyanogen Gas:

Heating dry mercuric cyanide results in its decomposition to elemental mercury and cyanogen
gas.[1]

e Reaction: Hg(CN)z (s) —» Hg (g) + (CN)z (g)

» Protocol: Dry mercuric cyanide is placed in a heat-resistant reaction vessel connected to a
gas collection system. The vessel is heated strongly, causing the mercuric cyanide to
decompose. The resulting cyanogen gas is then collected. This procedure must be
performed in a well-ventilated fume hood due to the extreme toxicity of both mercury vapor
and cyanogen gas.

2. The Koenigs-Knorr Reaction:

Mercuric cyanide is a key reagent in the Koenigs-Knorr reaction, a classic method for the
synthesis of glycosides.[2] It acts as a promoter for the reaction between a glycosyl halide and
an alcohol.

¢ General Reaction: Glycosyl-Halide + R-OH --(Hg(CN)2)--> Glycosyl-OR + H-Halide
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» Protocol: The glycosyl halide and the alcohol are dissolved in a suitable anhydrous solvent,
such as a mixture of benzene and nitromethane. Mercuric cyanide is then added to the
solution, and the reaction mixture is stirred, often with heating, until the reaction is complete.
The progress of the reaction can be monitored by thin-layer chromatography. Upon
completion, the reaction mixture is worked up to remove the mercury salts and isolate the

desired glycoside product.

Visualized Experimental Workflow: Synthesis of
Mercuric Cyanide

The following diagram illustrates the logical workflow for the synthesis of mercuric cyanide

from mercuric oxide and hydrogen cyanide.
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Caption: Synthesis of Mercuric Cyanide Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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